Cas no 868171-32-8 (strychoside A)

• Product Name: strychoside A
• CAS No: 868171-32-8
• MF: C₃₃H₄₄O₁₉
• MW: 744.691072463989
• CID: 2017182
• PubChem ID: 11498663
• Update Time: 2025-04-21

strychoside A Chemical and Physical Properties

Names and Identifiers

• strychoside A
• (-)-Strychoside A
• (2S,3R,4R)-3-ethenyl-4-((E)-4-((2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,4-dihydro-2H-pyran-4-yl)-1-oxobut-2-en-2-yl)-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,4-dihydro-2H-pyran-5-carboxylic acid
• 868171-32-8
• (2S,3R,4R)-3-ethenyl-4-[(E)-4-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]-1-oxobut-2-en-2-yl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid

• Inchi： 1S/C33H44O19/c1-4-14-16(17(29(45)46-3)11-47-30(14)51-32-26(41)24(39)22(37)19(9-35)49-32)7-6-13(8-34)21-15(5-2)31(48-12-18(21)28(43)44)52-33-27(42)25(40)23(38)20(10-36)50-33/h4-6,8,11-12,14-16,19-27,30-33,35-42H,1-2,7,9-10H2,3H3,(H,43,44)
• InChI Key： CQRSHECOOIXIBJ-UHFFFAOYSA-N
• SMILES： COC(C1C(CC=C(C2C(C(=O)O)=COC(OC3C(O)C(O)C(O)C(CO)O3)C2C=C)C=O)C(C=C)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)=O

Computed Properties

• Exact Mass: 744.24767917Da
• Monoisotopic Mass: 744.24767917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 15
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.533
• Topological Polar Surface Area: 298Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides